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Compound of Interest

Compound Name:
2-(1,3-Dioxolan-2-yl)-1-(m-

tolyl)ethanone

Cat. No.: B1400179 Get Quote

Technical Data: 2-(1,3-Dioxolan-2-yl)-1-(m-
tolyl)ethanone
ID: 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone Synonyms: 3'-Methyl-2-(1,3-dioxolan-2-

yl)acetophenone

This document provides the calculated molecular weight and constituent elemental data for the

chemical compound 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone. The information is based on

its chemical formula and the standard atomic weights of its elements. A related isomer, 2-(1,3-

Dioxolan-2-yl)-1-(o-tolyl)ethanone, has a confirmed molecular weight of 206.24 g/mol .[1]

Molecular Structure and Formula
The chemical structure of 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone consists of three primary

components:

An m-tolyl group: A benzene ring substituted with a methyl group.

An ethanone linker: A two-carbon chain containing a ketone functional group.

A 1,3-dioxolane ring: A five-membered heterocyclic ring containing two oxygen atoms.

Based on this structure, the chemical formula is determined to be C₁₂H₁₄O₃.
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Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the chemical formula and the standard atomic weights of Carbon (C),

Hydrogen (H), and Oxygen (O).

Element (Symbol) Count
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 12 12.011 144.132

Hydrogen (H) 14 1.008 14.112

Oxygen (O) 3 15.999 47.997

Total - - 206.241 g/mol

The calculated molecular weight for 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone is 206.24

g/mol .

Note on Technical Requirements: The request for experimental protocols and signaling

pathway diagrams is not applicable to the determination of a theoretical molecular weight. Such

elements are typically associated with biological or process-oriented research topics, whereas

molecular weight is a fundamental physicochemical property derived from a compound's

atomic composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1400179#2-1-3-dioxolan-2-yl-1-m-tolyl-ethanone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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